Cas no 1227382-08-2 (2,6-Diaza-spiro[3.5]nonane-2-carboxylic acid benzyl ester hydrochloride)

• Product Name: 2,6-Diaza-spiro[3.5]nonane-2-carboxylic acid benzyl ester hydrochloride
• CAS No: 1227382-08-2
• MF: C₁₅H₂₁ClN₂O₂
• MW: 296.79
• MDL: MFCD17012883
• CID: 5088248
• Update Time: 2025-05-21

2,6-Diaza-spiro[3.5]nonane-2-carboxylic acid benzyl ester hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,6-Diaza-spiro[3.5]nonane-2-carboxylic acid benzyl ester hydrochloride

• MDL： MFCD17012883
• Inchi： 1S/C15H20N2O2.ClH/c18-14(19-9-13-5-2-1-3-6-13)17-11-15(12-17)7-4-8-16-10-15;/h1-3,5-6,16H,4,7-12H2;1H
• InChI Key： IGJILHKIUYOANS-UHFFFAOYSA-N
• SMILES： C1CC2(CN(C(OCC3=CC=CC=C3)=O)C2)CNC1.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 2,6-Diaza-spiro[3.5]nonane-2-carboxylic acid benzyl ester hydrochloride

Introduction to 2,6-Diaza-spiro[3.5]nonane-2-carboxylic acid benzyl ester hydrochloride (CAS No. 1227382-08-2)

2,6-Diaza-spiro[3.5]nonane-2-carboxylic acid benzyl ester hydrochloride, identified by the CAS number 1227382-08-2, is a compound of significant interest in the field of medicinal chemistry and pharmacology. This spirocyclic amine derivative has garnered attention due to its unique structural features and potential biological activities. The compound’s molecular framework, featuring a spirocyclic core with two nitrogen atoms, makes it a promising candidate for further investigation in drug discovery and development.

The spirocyclic structure of this molecule contributes to its stability and rigidity, which are often desirable properties in pharmacological agents. The presence of two nitrogen atoms in the spirocyclic system can influence its electronic properties and interactions with biological targets. Specifically, the nitrogen atoms can act as hydrogen bond donors or acceptors, which is crucial for binding to proteins and other biomolecules.

2,6-Diaza-spiro[3.5]nonane-2-carboxylic acid benzyl ester hydrochloride is particularly noteworthy for its potential applications in the design of novel therapeutic agents. The benzyl ester functionality at the carboxylic acid position provides a site for further chemical modification, allowing for the synthesis of derivatives with tailored biological properties. This flexibility makes it a valuable scaffold for medicinal chemists exploring new drug candidates.

In recent years, there has been growing interest in spirocyclic compounds due to their unique chemical and biological properties. Spirocycles are known for their conformational rigidity, which can enhance binding affinity and selectivity towards biological targets. Additionally, the spirocyclic core often exhibits low metabolic liability, making these compounds attractive for drug development.

The hydrochloride salt form of 2,6-Diaza-spiro[3.5]nonane-2-carboxylic acid benzyl ester hydrochloride enhances its solubility and bioavailability, which are critical factors in pharmaceutical formulations. The salt form also improves the compound’s stability during storage and transportation, making it more practical for industrial and research applications.

Current research in the field of medicinal chemistry has highlighted the importance of spirocyclic amine derivatives in addressing various therapeutic challenges. These compounds have shown promise in multiple pharmacological frameworks, including anti-inflammatory, anticancer, and antimicrobial applications. The structural motif of 2,6-Diaza-spiro[3.5]nonane-2-carboxylic acid benzyl ester hydrochloride aligns well with these trends, positioning it as a potential lead compound for further exploration.

One of the most compelling aspects of 2,6-Diaza-spiro[3.5]nonane-2-carboxylic acid benzyl ester hydrochloride is its versatility in chemical synthesis. The presence of multiple functional groups allows for diverse modifications, enabling the creation of libraries of derivatives with distinct biological activities. This adaptability is particularly valuable in high-throughput screening (HTS) campaigns aimed at identifying novel drug candidates.

The compound’s potential as a pharmacophore has been explored in several preclinical studies. Researchers have investigated its interactions with various enzymes and receptors, providing insights into its mechanism of action. For instance, preliminary studies suggest that 2,6-Diaza-spiro[3.5]nonane-2-carboxylic acid benzyl ester hydrochloride may exhibit inhibitory effects on certain kinases and proteases, which are key targets in oncology research.

The benzyl ester group serves as a versatile handle for further derivatization, allowing chemists to introduce additional functional groups or modify existing ones. This flexibility is particularly useful in optimizing lead compounds for better pharmacokinetic profiles and reduced toxicity. The hydrochloride salt form also facilitates easier handling and formulation into pharmaceutical products.

In conclusion, 2,6-Diaza-spiro[3.5]nonane-2-carboxylic acid benzyl ester hydrochloride (CAS No. 1227382-08-2) represents a promising scaffold for the development of novel therapeutic agents. Its unique structural features, combined with its potential biological activities, make it an attractive candidate for further investigation in medicinal chemistry and pharmacology. As research continues to uncover new applications for spirocyclic amine derivatives, this compound holds significant promise for addressing unmet medical needs.